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Compound of Interest

Compound Name: 1,5-Dimethyl-1,4-cyclohexadiene

Cat. No.: B12115209

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of 1,5-Dimethyl-1,4-cyclohexadiene, ensuring the safety
of laboratory personnel and compliance with environmental regulations.

chercheurs, scientifiques et professionnels du développement de médicaments, a
comprehensive understanding of chemical handling and disposal is paramount. This guide
provides detailed, step-by-step instructions for the safe disposal of 1,5-Dimethyl-1,4-
cyclohexadiene, a flammable and potentially environmentally hazardous compound.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Physicochemical and Hazard Data

A summary of the key quantitative data for 1,5-Dimethyl-1,4-cyclohexadiene is presented
below. This information is critical for a comprehensive risk assessment prior to handling and
disposal.
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Property Value

Molecular Formula CsH12

Molecular Weight 108.18 g/mol [1]

Boiling Point 133.2°C at 760 mmHg|[2]
Flash Point 16.8°C[2]

Density 0.838 g/cm?3[2]

Vapor Pressure 10.5 mmHg at 25°CJ[2]
Appearance Colorless liquid[2]

Odor Pungent[2]

Note: The toxicological properties of 1,5-Dimethyl-1,4-cyclohexadiene have not been fully
investigated.[3] It is known to be toxic to aquatic organisms and may cause long-term adverse
effects in the aquatic environment.[4]

Experimental Protocol: Waste Disposal Procedure

The following protocol details the necessary steps for the safe disposal of 1,5-Dimethyl-1,4-
cyclohexadiene waste. This procedure should be performed in a well-ventilated area, away

from sources of ignition.

1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves, clothing, and eye/face protection.[4]

In case of insufficient ventilation, wear a suitable respiratory mask.

2. Waste Collection:

Collect waste 1,5-Dimethyl-1,4-cyclohexadiene in a designated, properly labeled, and

sealed container.

Do not mix with other waste streams to avoid unforeseen chemical reactions.
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3. Spill Management:
 In the event of a spill, remove all sources of ignition.[3][4]
o Use spark-proof tools and explosion-proof equipment.[3][4]

o Absorb the spill with an inert absorbent material such as sand, silica gel, or universal binder.

[4]
o Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]
4. Container Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical name:
"1,5-Dimethyl-1,4-cyclohexadiene".

o Store the sealed container in a cool, dry, and well-ventilated area away from heat and
ignition sources.[4]

o Ensure the container is stored in a location that is locked up or otherwise secured.[4]
5. Final Disposal:
» Dispose of the contents and the container at an approved waste disposal plant.[4]

e |tis imperative to consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[3][4]

e Do not flush the chemical into surface water or any sewer system.[4]
First Aid Measures
In case of exposure, follow these immediate first aid procedures:

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. If feeling unwell, call a poison center or doctor.[4]
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water or
shower. If skin irritation occurs, seek medical advice.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[4]

 Ingestion: Rinse the mouth. If feeling unwell, call a poison center or doctor.[4]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 1,5-Dimethyl-1,4-
cyclohexadiene.
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Caption: Workflow for the safe disposal of 1,5-Dimethyl-1,4-cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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